Cas no 1421443-30-2 (N-3-(2-phenyl-1H-imidazol-1-yl)propylbenzenesulfonamide)

• Product Name: N-3-(2-phenyl-1H-imidazol-1-yl)propylbenzenesulfonamide
• CAS No: 1421443-30-2
• MF: C₁₈H₁₉N₃O₂S
• MW: 341.427362680435
• CID: 6101556
• PubChem ID: 71789027
• Update Time: 2025-06-15

N-3-(2-phenyl-1H-imidazol-1-yl)propylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-3-(2-phenyl-1H-imidazol-1-yl)propylbenzenesulfonamide
• N-[3-(2-phenylimidazol-1-yl)propyl]benzenesulfonamide
• 1421443-30-2
• AKOS024538807
• N-[3-(2-phenyl-1H-imidazol-1-yl)propyl]benzenesulfonamide
• N-(3-(2-phenyl-1H-imidazol-1-yl)propyl)benzenesulfonamide
• F6209-0232

• Inchi： 1S/C18H19N3O2S/c22-24(23,17-10-5-2-6-11-17)20-12-7-14-21-15-13-19-18(21)16-8-3-1-4-9-16/h1-6,8-11,13,15,20H,7,12,14H2
• InChI Key： VSJPNOQCDQNXID-UHFFFAOYSA-N
• SMILES： C1(S(NCCCN2C(C3=CC=CC=C3)=NC=C2)(=O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 341.11979803g/mol
• Monoisotopic Mass: 341.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.4Ų

Additional information on N-3-(2-phenyl-1H-imidazol-1-yl)propylbenzenesulfonamide

Comprehensive Overview of N-3-(2-phenyl-1H-imidazol-1-yl)propylbenzenesulfonamide (CAS No. 1421443-30-2)

N-3-(2-phenyl-1H-imidazol-1-yl)propylbenzenesulfonamide, with the CAS number 1421443-30-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a phenylimidazole moiety with a benzenesulfonamide group, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given the known pharmacological properties of sulfonamide derivatives and imidazole-based compounds.

The growing interest in N-3-(2-phenyl-1H-imidazol-1-yl)propylbenzenesulfonamide aligns with current trends in drug discovery, where scientists are exploring novel small molecules to target specific biological pathways. Searches for terms like "imidazole sulfonamide derivatives" and "CAS 1421443-30-2 applications" have surged, reflecting its relevance in academic and industrial settings. Its structural features suggest potential interactions with proteins or receptors, which could be leveraged in designing new therapeutics for inflammation or metabolic disorders.

From a synthetic chemistry perspective, the compound's CAS registry number 1421443-30-2 ensures precise identification in databases and literature. The phenylimidazole core is a common pharmacophore in medicinal chemistry, often associated with antimicrobial or anticancer activity. Meanwhile, the benzenesulfonamide group is frequently linked to carbonic anhydrase inhibition, a mechanism explored in treatments for glaucoma and epilepsy. This dual functionality makes N-3-(2-phenyl-1H-imidazol-1-yl)propylbenzenesulfonamide a versatile scaffold for further derivatization.

Recent publications highlight the compound's potential in addressing challenges like drug resistance and selectivity. For instance, queries such as "imidazole-sulfonamide hybrid molecules" and "1421443-30-2 solubility and stability" indicate user interest in its physicochemical properties. Researchers are also investigating its compatibility with green chemistry principles, as sustainability becomes a priority in synthetic workflows. The compound's stability under various pH conditions and its compatibility with common solvents are critical for formulation studies.

In addition to its pharmaceutical applications, N-3-(2-phenyl-1H-imidazol-1-yl)propylbenzenesulfonamide may find use in material science. The imidazole ring can participate in coordination chemistry, enabling the development of metal-organic frameworks (MOFs) or catalysts. Searches for "CAS 1421443-30-2 material science" suggest expanding interest beyond life sciences. Its aromatic systems and polar sulfonamide group could contribute to advanced polymers or coatings with tailored properties.

Analytical characterization of CAS 1421443-30-2 typically involves techniques like NMR, HPLC, and mass spectrometry. The compound's purity and stereochemistry are crucial for reproducibility in biological assays. Users frequently search for "N-3-(2-phenyl-1H-imidazol-1-yl)propylbenzenesulfonamide synthesis protocol" or "1421443-30-2 spectral data," underscoring the need for detailed technical documentation. Collaborative efforts between chemists and biologists are essential to unlock its full potential.

As the scientific community continues to explore N-3-(2-phenyl-1H-imidazol-1-yl)propylbenzenesulfonamide, its CAS number 1421443-30-2 serves as a key identifier for global research coordination. The compound's multifaceted nature bridges gaps between organic synthesis, drug development, and materials engineering. With increasing demand for innovative chemical entities, this molecule exemplifies the convergence of interdisciplinary research to address contemporary challenges in health and technology.